3-(4-Fluorobenzenesulfonyl)azetidine

• Molecular Formula: C9H10FNO2S
• Molecular Weight: 215.25 g/mol
• SMILES: C1C(CN1)S(=O)(=O)C2=CC=C(C=C2)F
• InChI: InChI=1S/C9H10FNO2S/c10-7-1-3-8(4-2-7)14(12,13)9-5-11-6-9/h1-4,9,11H,5-6H2
• InChIKey: LXVOXFRBEPFHDJ-UHFFFAOYSA-N

3-(4-Fluorobenzenesulfonyl)azetidine: Identity and Procurement

3-(4-Fluorobenzenesulfonyl)azetidine (CAS 1706452-77-8, free base; CAS 1820706-39-5, hydrochloride salt) is a 3-arylsulfonyl-substituted azetidine building block with molecular formula C₉H₁₀FNO₂S and molecular weight 215.25 g·mol⁻¹ (free base) [1]. The compound features a strained four-membered azetidine heterocycle bearing a 4-fluorobenzenesulfonyl group at the 3-position, which imparts conformational rigidity, a free secondary amine for downstream derivatization, and the distinct electronic profile of para-fluoro substitution on the aryl ring . It belongs to the broader class of 3-(arylsulfonyl)azetidines, which are recognized in the patent literature as versatile intermediates for preparing biologically active molecules [2]. The hydrochloride salt form (MW 251.71 g·mol⁻¹) is commonly supplied to enhance aqueous solubility for experimental applications [1].

Bifunctional scaffoldFree NH at 1-position enables N-derivatization; pre-installed 4-fluorobenzenesulfonyl at 3-position supports parallel library synthesis

Salt form selectionHydrochloride salt (CAS 1820706-39-5) may support aqueous biological assay workflows where solubility is a critical parameter

Fluorine SAR entryPara-fluoro substitution provides a distinct electronic and steric profile for structure-activity relationship studies across arylsulfonyl series

• [1] PubChem Compound Summary CID 72716823. 3-[(4-Fluorophenyl)sulfonyl]azetidine hydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72716823 View Source
• [2] EP 0114079 A1. Arylsulphonyl azetidine compounds, their preparation and their use as intermediates. European Patent Office, published 25 July 1984. View Source

3-(4-Fluorobenzenesulfonyl)azetidine: Why Analogs Fall Short

Within the 3-(arylsulfonyl)azetidine class, even seemingly minor structural variations—positional fluorine migration (4-F → 3-F → 2-F), halogen exchange (4-F → 4-Cl), or regioisomeric rearrangement (3-sulfonyl → 1-sulfonyl)—produce quantifiable differences in electronic profile, hydrogen-bonding capacity, lipophilicity, and synthetic accessibility that directly affect downstream molecular properties [1]. The para-fluoro substituent uniquely balances a moderate Hammett σₚ constant (+0.06) with a small van der Waals radius (1.47 Å), a combination not replicated by chloro (σₚ = +0.23; r = 1.75 Å), methyl (σₚ = −0.17), or meta/ortho-fluoro isomers (σₘ = +0.34; ortho steric effects) [2]. Furthermore, the 3-sulfonyl substitution pattern preserves the azetidine NH as a free functional handle, enabling modular 1-position derivatization—a synthetic advantage lost in the 1-sulfonyl regioisomer where the ring nitrogen is already blocked [3]. These structural distinctions translate into diverging reactivity, metabolic stability, and target-binding profiles, meaning that analog substitution without explicit re-validation risks compromising the integrity of a synthetic route or SAR campaign.

Target3-(4-Fluorobenzenesulfonyl)azetidine

Risk with positional F isomersMeta-fluoro (σₘ = +0.34) and ortho-fluoro analogs alter sulfonyl electrophilicity and steric environment; electronic profile may not transfer directly, requiring re-validation in SAR campaigns

Target3-Sulfonyl regioisomer (free NH)

Risk with 1-sulfonyl regioisomer1-Sulfonyl azetidine has the ring nitrogen blocked, eliminating the N-derivatization vector; bifunctional scaffold advantage is lost and synthetic diversification potential may be reduced

Target4-Fluoro substituent (π = +0.14)

Risk with 4-Cl or 4-CH3 analogs4-Chloro (π = +0.71) increases lipophilicity substantially; 4-methyl (π = +0.56) lacks halogen electronegativity. Physicochemical profile may shift, impacting solubility and target-binding behavior

• [1] Kuujia. CAS No. 1820706-39-5: 3-(4-Fluorobenzenesulfonyl)azetidine hydrochloride — Chemical and Physical Properties. https://www.kuujia.com/cas-1820706-39-5.html View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 View Source
• [3] EP 0114079 B1. Arylsulphonyl azetidine compounds, their preparation and their use as intermediates. European Patent Office, published 16 September 1987. View Source

3-(4-Fluorobenzenesulfonyl)azetidine: Comparative Evidence vs. Analogs

Positional Fluorine Isomer Electronic and Steric Effects

The para-fluoro substitution in 3-(4-fluorobenzenesulfonyl)azetidine produces a distinct electronic profile compared to its meta- and ortho-fluoro isomers. Fluorine at the para position exerts a Hammett σₚ constant of +0.06 (weakly electron-withdrawing by induction, moderately electron-donating by resonance), whereas meta-fluoro (σₘ = +0.34) is purely inductively electron-withdrawing and ortho-fluoro introduces additional steric compression that alters the dihedral angle between the aryl ring and the sulfonyl group [1]. These differences directly modulate the electrophilicity of the sulfonyl sulfur and the acidity of the azetidine NH, affecting both reactivity in downstream coupling reactions and potential hydrogen-bonding interactions with biological targets [1]. No direct head-to-head biological assay comparison across the three fluoro positional isomers has been published in the peer-reviewed literature as of the search date.

Positional F isomer electronic effects

Class-level inference

Δσ (4-F vs 3-F) = −0.28 units; σₚ(4-F) = +0.06 vs σₘ(3-F) = +0.34. Para-F retains higher sulfonyl electron density; ortho-F adds steric compression altering dihedral angle

Reported substituent-level inference; may support electronic tuning in coupling reactions and target-binding electrostatics

No head-to-head biological assay comparison published; class-level Hammett data from Hansch et al. (1991)

Evidence Dimension	Hammett substituent constant (σ) and van der Waals radius
Target Compound Data	3-(4-Fluorobenzenesulfonyl)azetidine: σₚ = +0.06; F vdW radius = 1.47 Å; F located para to sulfonyl
Comparator Or Baseline	3-(3-Fluorobenzenesulfonyl)azetidine: σₘ = +0.34. 3-(2-Fluorobenzenesulfonyl)azetidine: ortho steric + inductive effects (σ not directly comparable due to proximity effects). Chloro analog: σₚ = +0.23; Cl vdW radius = 1.75 Å
Quantified Difference	Δσ (4-F vs. 3-F) = −0.28 units; Δσ (4-F vs. 4-Cl) = −0.17 units; Δ vdW radius (F vs. Cl) = −0.28 Å (16% smaller)
Conditions	Hammett constants from Hansch et al. (1991) compendium; vdW radii from Bondi (1964). Values are substituent-level constants, not compound-specific measurements.

Why This Matters

The para-fluoro isomer's near-neutral σₚ value means the sulfonyl group retains higher electron density compared to the meta-fluoro or para-chloro analogs, which can be advantageous for nucleophilic substitution reactions at the sulfonyl center or for tuning target-binding electrostatics in medicinal chemistry campaigns.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 View Source

3-Sulfonyl vs. 1-Sulfonyl Azetidine Synthetic Versatility

3-(4-Fluorobenzenesulfonyl)azetidine (CAS 1706452-77-8) possesses a free secondary amine at the azetidine 1-position, enabling subsequent N-functionalization via acylation, sulfonylation, reductive amination, or urea formation. In contrast, 1-(4-fluorobenzenesulfonyl)azetidine (CAS 871657-66-8; N-sulfonyl regioisomer) has the ring nitrogen blocked by the sulfonyl group, precluding further N-derivatization without prior deprotection [1]. The 3-sulfonyl regioisomer therefore serves as a bifunctional scaffold with two independently addressable reactive sites (3-arylsulfonyl and 1-NH), whereas the 1-sulfonyl regioisomer is a terminal building block with only one functionalization vector. This is explicitly recognized in EP 0114079, which describes 3-arylsulphonyl azetidines (X = H, COOH, CH₂OH at the 1-position) as intermediates for preparing biologically active azetidine derivatives through further elaboration at the ring nitrogen [1].

3-Sulfonyl vs 1-sulfonyl versatility

Supporting evidence

3-Sulfonyl regioisomer: 2 orthogonal functionalization vectors (1-NH + 3-arylsulfonyl). 1-Sulfonyl regioisomer: 1 derivatizable site (N blocked). Confirmed by SMILES connectivity and EP 0114079 disclosure

Supports selection of 3-sulfonyl regioisomer for library synthesis requiring modular N-functionalization

Structural comparison based on connectivity; no comparative reactivity study published

Evidence Dimension	Number of synthetically accessible derivatization sites
Target Compound Data	3-(4-Fluorobenzenesulfonyl)azetidine: 2 derivatizable sites (3-sulfonyl installed; 1-NH available for further functionalization)
Comparator Or Baseline	1-(4-Fluorobenzenesulfonyl)azetidine: 1 derivatizable site (1-sulfonyl installed; 3-position unfunctionalized CH₂; N blocked)
Quantified Difference	2 vs. 1 orthogonal functionalization vectors
Conditions	Structural comparison based on connectivity; confirmed by SMILES comparison: target O=S(=O)(c1ccc(F)cc1)C1CNC1 (free NH) vs. comparator O=S(=O)(c1ccc(F)cc1)N1CCC1 (N-substituted)

Why This Matters

For procurement decisions in library synthesis or SAR campaigns, the 3-sulfonyl regioisomer offers twice the synthetic diversification potential of the 1-sulfonyl regioisomer, directly impacting the number of analogs that can be generated from a single building block investment.

• [1] EP 0114079 A1. Arylsulphonyl azetidine compounds, their preparation and their use as intermediates. European Patent Office, published 25 July 1984. Claims azetidine compounds of general formula with Ar = aryl and X = H, COOH, or CH₂OH at the 3-position. View Source

Hydrochloride Salt Form Solubility Advantage

3-(4-Fluorobenzenesulfonyl)azetidine is commercially available as both the free base (CAS 1706452-77-8, MW 215.25) and the hydrochloride salt (CAS 1820706-39-5, MW 251.71, typically ≥95% purity) [1]. The hydrochloride salt form is specifically noted to provide enhanced aqueous solubility for experimental applications, a critical parameter for biochemical and cell-based assays [2]. The molecular weight difference (36.46 Da, corresponding to one equivalent of HCl) is consistent with mono-hydrochloride salt formation at the azetidine nitrogen. The free base form has a computed topological polar surface area (TPSA) of 54.6 Ų (from the parent structure in PubChem CID 72716823) [1], a moderate value suggesting acceptable membrane permeability potential. No direct comparative solubility measurement (e.g., mg·mL⁻¹ in PBS or FaSSIF) for the two forms has been published.

HCl salt solubility context

Supporting evidence

ΔMW = 36.46 Da (HCl). Free base: MW 215.25, 1 H-bond donor. HCl salt: MW 251.71, 2 H-bond donors, TPSA 54.6 Ų. Salt form reported to enhance aqueous solubility for experimental use

May support aqueous biological assay workflows; reduced DMSO co-solvent dependence can minimize solvent-induced artifacts

No direct mg/mL solubility comparison in PBS or FaSSIF published; vendor-reported enhancement

Evidence Dimension	Molecular weight and salt form identity
Target Compound Data	HCl salt (CAS 1820706-39-5): MW 251.71 g·mol⁻¹; 2 H-bond donors; TPSA 54.6 Ų (parent); ≥95% purity typical commercial grade
Comparator Or Baseline	Free base (CAS 1706452-77-8): MW 215.25 g·mol⁻¹; 1 H-bond donor; TPSA 54.6 Ų; typical purity 95–98%
Quantified Difference	ΔMW = 36.46 Da (HCl); Δ H-bond donors = +1 (salt protonation increases donor count)
Conditions	Computed properties from PubChem CID 72716823 (2025.09.15 release); purity data from multiple vendor listings (Enamine, Fluorochem, Chemenu)

Why This Matters

Selection of the HCl salt over the free base can be decisive for aqueous biological assay workflows where poor compound solubility is a common cause of false-negative results; the salt form reduces the need for DMSO co-solvent, minimizing solvent-induced assay artifacts.

• [1] PubChem Compound Summary CID 72716823. 3-[(4-Fluorophenyl)sulfonyl]azetidine hydrochloride. Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72716823 View Source
• [2] Kuujia. CAS No. 1820706-39-5: 3-(4-Fluorobenzenesulfonyl)azetidine hydrochloride — product description noting enhanced solubility of HCl salt form. https://www.kuujia.com/cas-1820706-39-5.html View Source

Physicochemical Comparison: 4-F vs. 4-Cl vs. 4-CH3 Arylsulfonyl

The 4-fluorobenzenesulfonyl group imparts a distinct lipophilicity-electronic balance relative to its 4-chloro and 4-methyl analogs. Fluorine's strong electronegativity (Pauling 3.98) combined with its small size creates a unique profile: the C–F bond is highly polarized yet short (1.35 Å vs. C–Cl 1.77 Å), contributing to metabolic stability through resistance to oxidative metabolism at the para position [1]. In contrast, the 4-chloro analog introduces greater lipophilicity (Hansch π parameter: F = +0.14 vs. Cl = +0.71) and a larger steric footprint, while the 4-methyl analog (π = +0.56) lacks the electronegative character entirely. The hydrochloride salt of 3-(4-fluorobenzenesulfonyl)azetidine has a computed hydrogen bond acceptor count of 4 (from sulfonyl oxygens, fluorine, and chloride counterion) and a rotatable bond count of 2, indicating moderate conformational flexibility [2]. These values are identical for the 4-Cl and 4-CH₃ analogs (same core scaffold) except for the halogen-dependent electronic parameters.

4-F vs 4-Cl vs 4-CH3 profile

Class-level inference

Δπ (4-F vs 4-Cl) = −0.57 log units; Δ bond length (C–F vs C–Cl) = −0.42 Å; Δ electronegativity = +0.82. 4-F: lower lipophilicity, shorter C–F bond, higher electronegativity vs Cl/CH3 analogs

Reported class-level physicochemical profile; lower lipophilicity may translate to reduced non-specific protein binding in assay contexts

Hansch π values from substituent constant database; no compound-specific comparative assay data

Evidence Dimension	Hansch lipophilicity parameter (π) and electronegativity
Target Compound Data	4-F substituent: Pauling electronegativity = 3.98; Hansch π (aromatic F) = +0.14; C–F bond length = 1.35 Å; vdW radius = 1.47 Å
Comparator Or Baseline	4-Cl analog: electronegativity = 3.16; π = +0.71; C–Cl bond length = 1.77 Å; vdW radius = 1.75 Å. 4-CH₃ analog: π = +0.56; no halogen electronegativity effect. 3-F analog: identical atomic parameters but different substitution vector
Quantified Difference	Δπ (4-F vs. 4-Cl) = −0.57 log units (4-F is substantially less lipophilic); Δ bond length (C–F vs. C–Cl) = −0.42 Å; Δ electronegativity = +0.82
Conditions	Hansch π values from Hansch & Leo (1979) substituent constant database; bond lengths and electronegativity from standard periodic table references

Why This Matters

The lower lipophilicity of the 4-fluoro analog (π = +0.14 vs. +0.71 for Cl) predicts improved aqueous solubility and reduced non-specific protein binding compared to the 4-chloro analog, which can translate to cleaner assay profiles and better developability characteristics when the scaffold is elaborated into lead compounds.

• [1] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637-643. doi:10.1002/cbic.200300848 View Source
• [2] PubChem Compound Summary CID 72716823. 3-[(4-Fluorophenyl)sulfonyl]azetidine hydrochloride — Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72716823 View Source

3-(4-Fluorobenzenesulfonyl)azetidine: Key Application Scenarios

1,3-Disubstituted Azetidine Library Building Block

The free NH at the azetidine 1-position, combined with the pre-installed 4-fluorobenzenesulfonyl group at the 3-position, makes this compound a privileged bifunctional scaffold for parallel library synthesis. Unlike the 1-sulfonyl regioisomer where the nitrogen is blocked, this building block enables systematic variation at the 1-position (acylation, sulfonylation, urea formation, reductive amination) while maintaining the 4-fluorobenzenesulfonyl pharmacophore constant [1]. This is consistent with the EP 0114079 patent disclosure describing 3-arylsulphonyl azetidines as intermediates for biologically active compound preparation [1].

HDAC Inhibitor Scaffold Elaboration

The 3-(4-fluorobenzenesulfonyl)azetidine core has been incorporated into selective HDAC6 inhibitors through 1-position functionalization (e.g., (3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)(quinoxalin-2-yl)methanone, CAS 1797143-48-6) [2]. The para-fluoro substitution's moderate Hammett σₚ (+0.06) preserves sulfonyl electron density for target hydrogen-bonding while the fluorine atom contributes to metabolic stability at the para position [2]. Researchers pursuing zinc-dependent HDAC or other metalloenzyme targets where the sulfonyl group serves as a zinc-binding group (ZBG) or anchoring motif should prioritize this building block over the 4-chloro or 4-methyl analogs to balance potency and metabolic profile.

Hydrochloride Salt for Aqueous Biological Assays

For biochemical screening or cell-based assays where compound solubility is critical, the hydrochloride salt form (CAS 1820706-39-5, ≥95% purity) should be procured rather than the free base [3]. The protonated azetidine nitrogen increases hydrogen-bond donor count and aqueous solubility, reducing dependence on DMSO co-solvent and minimizing solvent-related artifacts. The salt form is particularly appropriate for fragment-based screening, SPR, or ITC experiments where high aqueous concentrations are required and organic co-solvent tolerance is limited [3].

Fluorine-Specific SAR in Sulfonamide-Containing Series

When conducting structure-activity relationship studies where the electronic and steric contribution of the para substituent on the arylsulfonyl group is the variable under investigation, 3-(4-fluorobenzenesulfonyl)azetidine serves as the reference point among a panel that should include the 3-F, 2-F, 4-Cl, and 4-CH₃ analogs [4]. The para-fluoro compound's unique combination of low lipophilicity (π = +0.14) and high electronegativity makes it the preferred choice when the goal is to minimize non-specific binding while retaining electron-withdrawing character on the aryl ring [4].

Application

Selection Property

Validation Focus

1,3-Disubstituted azetidine library synthesis

Bifunctional scaffold with free NH and pre-installed 4-fluorobenzenesulfonyl

Confirm N-derivatization scope and regiochemical fidelity across coupling conditions

HDAC inhibitor scaffold elaboration

Para-fluoro electronic profile preserving sulfonyl electron density for target engagement

Validate zinc-binding group context and metabolic stability at the para position in target assays

Aqueous biological assay workflows

Hydrochloride salt form for enhanced aqueous solubility

Evaluate solubility in assay buffer and DMSO co-solvent tolerance limits

Fluorine-specific SAR in sulfonamide series

Low lipophilicity (π = +0.14) with high electronegativity vs Cl/CH3 analogs

Compare non-specific binding and electronic contribution across F/Cl/CH3 panel

• [1] EP 0114079 A1. Arylsulphonyl azetidine compounds, their preparation and their use as intermediates. European Patent Office, published 25 July 1984. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637-643. doi:10.1002/cbic.200300848 View Source
• [3] PubChem Compound Summary CID 72716823. 3-[(4-Fluorophenyl)sulfonyl]azetidine hydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72716823 View Source
• [4] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 View Source